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Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of stannous
chloride dihydrate (SnClz2:2H20) in various solvents. This information is critical for its
application in diverse fields, including organic synthesis, electroplating, and pharmaceutical
development, where it serves as a key reducing agent and catalyst. This document offers
guantitative solubility data, detailed experimental protocols for solubility determination, and a
logical workflow for these procedures.

Quantitative Solubility Data

The solubility of stannous chloride dihydrate is influenced by the solvent type and temperature.
Below is a compilation of available quantitative data to facilitate comparison.
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Solvent Temperature (°C) Solubility Source
Water 0 83.9g/100 mL [1]

0 84 g /100 mL [2]

20 ~83 g /100 mL [3]

118.7 g/ 100 g water

20 (equivalent to 1187 [4115]

g/L)
Acetone 23 42.79/100¢g [6]
Ethyl Alcohol 23 54.49/100¢g [6]

Qualitative Solubility Overview:

Beyond the quantitative data, stannous chloride dihydrate is known to be soluble in a range of
other organic solvents.[1][2][3][7] These include:

o Methanol[6]

o Ether[2]

o Glacial Acetic Acid[2][5][8]
o Ethyl Acetate[8]

o Pyridine[6]

» Methyl Acetate[6]

¢ Isobutyl Alcohol[6]

It is practically insoluble in non-polar solvents such as xylene and petroleum naphtha.[6]

Experimental Protocols for Solubility Determination
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Accurate determination of stannous chloride dihydrate solubility requires careful consideration
of its chemical properties, particularly its propensity for hydrolysis and oxidation.

Critical Considerations:

e Hydrolysis: In aqueous solutions, especially when diluted or heated, stannous chloride
dihydrate readily hydrolyzes to form an insoluble basic salt, resulting in a turbid solution.[1][7]
To prevent this, the dissolution should be carried out in a dilute solution of hydrochloric acid.

[1]071€]

o Oxidation: Solutions of Sn(ll) are susceptible to oxidation by atmospheric oxygen, which can
lead to the formation of Sn(lV) species and affect solubility measurements.[7] To mitigate
this, it is recommended to use deoxygenated solvents and to store the solution over metallic
tin, which will reduce any Sn(IV) back to Sn(ll).[1]

Methodology for Isothermal Solubility Measurement:
e Solvent Preparation:

o For aqueous solutions, prepare a dilute solution of hydrochloric acid (e.g., 0.1 M HCI).
Deoxygenate the solution by bubbling with an inert gas like argon or nitrogen for at least
30 minutes.

o For organic solvents, ensure they are of high purity and anhydrous, as water content can
affect solubility and promote hydrolysis. Deoxygenation is also recommended.

o Saturation:

o In a temperature-controlled vessel, add an excess amount of stannous chloride dihydrate
to a known volume of the prepared solvent.

o Stir the mixture vigorously for a prolonged period (e.g., 24 hours) at a constant
temperature to ensure equilibrium is reached and a saturated solution is formed.

o Sample Withdrawal and Analysis:
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o Allow the solution to settle, and then carefully withdraw a known volume of the clear
supernatant using a pre-heated syringe fitted with a filter to avoid aspirating any
undissolved solid.

o Determine the concentration of the dissolved stannous chloride dihydrate in the withdrawn
sample. An effective method for this is iodometric titration:

» Accurately weigh the withdrawn sample.

= Add a solution of potassium sodium tartrate and then a cold saturated solution of
sodium bicarbonate to make the solution alkaline.

» Immediately titrate with a standardized iodine solution using a starch indicator. Each
mole of iodine reacts with one mole of Sn(ll).

o Calculation:

o From the titration results, calculate the mass of stannous chloride dihydrate in the
withdrawn sample.

o Express the solubility in grams of solute per 100 mL or 100 g of solvent.

Experimental Workflow Diagram

The following diagram illustrates the logical steps involved in the experimental determination of
stannous chloride dihydrate solubility.
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Solubility Determination Workflow

This guide provides a foundational understanding of the solubility of stannous chloride
dihydrate. For specific applications, it is recommended to perform solubility tests under the
exact conditions of intended use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

